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Compound of Interest

Compound Name: (1-Adamantylthio)acetic acid

Cat. No.: B187780

CAS Number: 95769-28-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1-Adamantylthio)acetic acid, a molecule incorporating a bulky, lipophilic adamantane cage
linked to a flexible acetic acid chain via a thioether bond, represents a unique scaffold for
chemical and pharmacological exploration. While specific research on this particular compound
(CAS 95769-28-1) is not extensively documented in publicly available literature, its structural
components suggest significant potential in drug discovery and materials science. The
adamantane moiety is a well-established pharmacophore known to enhance the lipophilicity,
metabolic stability, and target-binding affinity of drug candidates.[1][2] This technical guide
provides a comprehensive overview of the known physicochemical properties of (1-
Adamantylthio)acetic acid, a plausible synthetic route based on established chemical
principles, and a discussion of its potential applications in the context of adamantane-
containing compounds in drug development.

Physicochemical Properties

The physicochemical properties of (1-Adamantylthio)acetic acid are summarized in the table
below. These data are compiled from various chemical supplier databases.
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Property Value Source
CAS Number 95769-28-1 N/A
Molecular Formula C12H1802S N/A
Molecular Weight 226.34 g/mol N/A
2-(adamantan-1-ylthio)acetic
IUPAC Name ) N/A
acid
Inferred from typical
Appearance White to off-white powder appearance of similar organic
acids
) ) Generic data for similar
Melting Point 125-129 °C
compounds
Boiling Point 370.2 °C (Predicted) N/A
Density 1.24 g/cm3 (Predicted) N/A
pKa 3.82 (Predicted) N/A
Poorly soluble in water;
- ) ) General property of
Solubility Soluble in nonpolar organic o
adamantane derivatives[3]
solvents.[3]
Synthesis

While a specific, detailed experimental protocol for the synthesis of (1-Adamantylthio)acetic

acid is not readily available in peer-reviewed literature, a plausible and efficient synthetic route

can be proposed based on standard organic chemistry reactions. The most likely pathway

involves the nucleophilic substitution of a haloacetic acid derivative with 1-adamantanethiol.

Experimental Protocol: Synthesis of (1-
Adamantylthio)acetic acid

Objective: To synthesize (1-Adamantylthio)acetic acid from 1-adamantanethiol and an

appropriate haloacetic acid derivative.
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Materials:

» 1-Adamantanethiol

e Sodium bromoacetate (or chloroacetic acid and a base)

e Asuitable base (e.g., sodium hydroxide, potassium carbonate)
e A suitable solvent (e.g., ethanol, dimethylformamide)

e Hydrochloric acid (for acidification)

o Ethyl acetate (for extraction)

e Magnesium sulfate or sodium sulfate (for drying)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, separatory funnel, etc.)

Procedure:

e Preparation of the thiolate: In a round-bottom flask, dissolve 1-adamantanethiol in a suitable
solvent such as ethanol.

 To this solution, add an equimolar amount of a base, such as sodium hydroxide, and stir the
mixture at room temperature for 30 minutes to generate the sodium 1-adamantanethiolate.

e Nucleophilic substitution: To the solution of the thiolate, add an equimolar amount of sodium
bromoacetate.

e Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and remove
the solvent under reduced pressure.

o Dissolve the residue in water and acidify the solution with hydrochloric acid to a pH of
approximately 2. This will precipitate the (1-Adamantylthio)acetic acid.
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o Extraction and purification: Extract the aqueous solution with ethyl acetate. Combine the
organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent from the filtrate under reduced pressure to
yield the crude product.

e The crude (1-Adamantylthio)acetic acid can be further purified by recrystallization from a
suitable solvent system (e.g., hexane/ethyl acetate).

Characterization: The final product should be characterized by techniques such as *H NMR, 13C
NMR, mass spectrometry, and melting point analysis to confirm its identity and purity.
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Caption: Synthetic workflow for (1-Adamantylthio)acetic acid.

Potential Applications in Drug Development

The incorporation of an adamantane moiety into a molecule can significantly influence its
pharmacological properties.[1][2] While no specific biological activity has been reported for (1-
Adamantylthio)acetic acid, its structure suggests several potential areas of application in
drug discovery.
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Enhancing Lipophilicity and Membrane Permeability

The adamantane group is highly lipophilic, which can improve the ability of a drug molecule to
cross cell membranes and the blood-brain barrier.[1][2] This property is particularly valuable for
developing drugs that target the central nervous system.

Metabolic Stability

The rigid, cage-like structure of adamantane can sterically hinder the metabolic degradation of
nearby functional groups, leading to a longer half-life and improved pharmacokinetic profile of a
drug.[2]

Target Binding

The bulky adamantane group can act as a hydrophobic anchor, fitting into hydrophobic pockets
of target proteins and potentially increasing binding affinity and selectivity.[1]

Potential Therapeutic Areas

Adamantane derivatives have shown a wide range of biological activities, including antiviral,
antibacterial, antifungal, and anticancer effects.[1] Given this precedent, (1-
Adamantylthio)acetic acid could serve as a valuable building block for the synthesis of novel
therapeutic agents in these and other areas.
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Caption: Potential roles in drug discovery.

Future Directions

The lack of specific biological data for (1-Adamantylthio)acetic acid highlights a significant
opportunity for future research. Key areas for investigation include:

¢ Synthesis and Characterization: Development and publication of a detailed, optimized
synthetic protocol and full characterization of the compound.

» Biological Screening: Comprehensive screening of the compound against a wide range of
biological targets to identify potential therapeutic activities.

¢ Analogue Synthesis: Synthesis and evaluation of a library of derivatives to explore structure-
activity relationships.
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o Mechanism of Action Studies: If biological activity is identified, detailed studies to elucidate
the mechanism of action at the molecular level.
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Caption: Future research workflow.

Conclusion
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(1-Adamantylthio)acetic acid is a chemical entity with considerable, yet largely unexplored,
potential. Its constituent parts, the adamantane cage and the acetic acid moiety, are both well-
represented in medicinal chemistry. While the current body of knowledge on this specific
compound is limited to basic physicochemical predictions, the established roles of adamantane
in drug design provide a strong rationale for its further investigation. The synthesis of this
compound is straightforward, and its evaluation in various biological assays could uncover
novel therapeutic applications. This technical guide serves as a foundational document to
encourage and guide future research into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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